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Compound of Interest

Compound Name: Vat Red 10

Cat. No.: B1668950

This technical guide provides a comprehensive overview of the chemical and physical
properties of Vat Red 10 (C.l. 67000), a synthetic anthraquinone dye. The information is
intended for researchers, scientists, and professionals in drug development and related fields,
offering detailed data, experimental protocols, and visualizations to support advanced research
and application.

Chemical Identity and Structure

Vat Red 10 is a complex organic molecule belonging to the anthraquinone class of dyes. Its
intricate structure is responsible for its characteristic red color and its properties as a vat dye.

Chemical Structure:

The chemical structure of Vat Red 10 is 2-(1-amino-9,10-dioxoanthracen-2-yl)naphtho[2,3-f][1]
[2]benzoxazole-5,10-dione.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1668950?utm_src=pdf-interest
https://www.benchchem.com/product/b1668950?utm_src=pdf-body
https://www.benchchem.com/product/b1668950?utm_src=pdf-body
https://www.benchchem.com/product/b1668950?utm_src=pdf-body
https://textiletrainer.com/vat-dyeing-process-for-cotton-fabric/
https://ikm.org.my/publications/malaysian-journal-of-chemistry/xcesfile.php?abs=J0028-A00255
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Value

2-(1-amino-9,10-dioxoanthracen-2-

IUPAC Name .
yl)naphtho[2,3-f][1][2]benzoxazole-5,10-dione[3]

CAS Number 2379-79-5

C.I. Number 67000

Molecular Formula C29H14N205
C1=CC=C2C(=C1)C(=0)C3=C(C2=0)C(=C(C=

Canonical SMILES C3)C4=NC5=C(04)C=C6C(=C5)C(=0)C7=CC=
CC=C7C6=0)N
INChl=1S/C29H14N205/c30-24-18(10-9-17-

inChi 23(24)28(35)16-8-4-3-7-15(16)25(17)32)29-31-

n
21-11-19-20(12-22(21)36-29)27(34)14-6-2-1-5-
13(14)26(19)33/h1-12H,30H2

InChlKey RHEVAQGXLUQWBM-UHFFFAOYSA-N

Physicochemical Properties

The physicochemical properties of Vat Red 10 are crucial for understanding its behavior in
various applications, from dyeing textiles to its potential in other scientific domains.

General Properties

Property Value Source
Molecular Weight 470.43 g/mol
Appearance Deep red powder
Density 1.57 g/cm3 (at 20°C)
Solubility

Vat Red 10 is characteristically insoluble in water but shows solubility in some organic solvents.
Its application as a vat dye relies on a chemical reduction process to a water-soluble "leuco"
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form.
Solvent Solubility Source
Water Insoluble
Ethanol Insoluble
Acetone Insoluble
Xylene Soluble
Tetralin Soluble

Spectral Properties

A study on the microbial decolorization of Vat Red 10 reported its absorbance maxima.

Spectral Data Value

UV-Vis Absorbance Maximum (Amax) 530 nm

Manufacturing and Synthesis

The synthesis of Vat Red 10 involves a multi-step chemical process. The general
manufacturing method is a condensation reaction followed by cyclization and reduction.

Manufacturing Process: The synthesis of Vat Red 10 is typically achieved through the
condensation of 1-Nitro-2-anthraquinonecarbonyl chloride with 2-Amino-3-hydroxyanthracene-
9,10-dione. This is followed by a cyclization step to form the thiazole ring, and a final reduction
of the nitro group to an amino group.
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Manufacturing process of Vat Red 10.

Experimental Protocols

While specific, detailed experimental protocols for the synthesis and spectroscopic
characterization of Vat Red 10 are not readily available in public literature, a general protocol
for the application of vat dyes to cotton, a primary use of this chemical, can be provided.
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Vat Dyeing of Cotton Fabric

This protocol outlines the general procedure for dyeing cotton fabric with a vat dye such as Vat
Red 10. The process involves the reduction of the insoluble dye to its soluble leuco form,
dyeing of the fabric, and subsequent oxidation to trap the insoluble dye within the fibers.

Materials:

» Cotton fabric

e Vat dye (e.g., Vat Red 10)

e Sodium hydroxide (NaOH)

o Sodium hydrosulfite (Na2S204)

o Wetting agent

e Sequestering agent

e Oxidizing agent (e.g., hydrogen peroxide, H202)

e Soaping agent (detergent)

e Soda ash

Procedure:

e Preparation of the Dyebath:
o The dyebath is prepared with water, a wetting agent, and a sequestering agent.
o The temperature is initially set to approximately 40-50°C.

» Vatting (Reduction):
o The insoluble vat dye is pasted with a dispersing agent and added to the dyebath.

o Sodium hydroxide is added to create an alkaline environment.
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o Sodium hydrosulfite, the reducing agent, is then added to convert the dye to its soluble
leuco form. This is often accompanied by a color change.

o The temperature is raised to 60-70°C and maintained for a period to ensure complete
reduction.

e Dyeing:
o The prepared cotton fabric is introduced into the dyebath containing the soluble leuco dye.

o The dyeing process is carried out for a specified duration (e.g., 45-60 minutes) to allow for
the penetration and diffusion of the dye into the cotton fibers.

e Oxidation:

o After dyeing, the fabric is removed from the dyebath and the excess dye liquor is removed.

o The fabric is then exposed to an oxidizing agent, such as air or a solution of hydrogen
peroxide, to convert the soluble leuco dye back to its original insoluble form within the
fibers. This step restores the dye's final color.

e Soaping (After-treatment):

o The dyed fabric is treated in a hot bath containing a soaping agent and soda ash.

o This step removes any loose dye particles from the fabric surface and helps to stabilize
the dye, improving fastness properties.

e Rinsing and Drying:

o The fabric is thoroughly rinsed with hot and cold water to remove any residual chemicals.

o Finally, the dyed fabric is dried.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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